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The Exon Junction Complex (EJC) is a fundamental multiprotein assembly in metazoans that is

deposited onto messenger RNA (mRNA) during splicing, approximately 20-24 nucleotides

upstream of exon-exon junctions.[1][2][3] This complex serves as a critical nexus for post-

transcriptional gene regulation, influencing mRNA export, translation, localization, and

nonsense-mediated mRNA decay (NMD).[4][5] At the heart of the EJC lies a stable core, the

assembly of which is critically dependent on the RNA-binding protein Y14 (also known as

RBM8A) and its obligate binding partner, Magoh.[6][7][8] This technical guide provides an in-

depth exploration of the pivotal role of Y14 in the hierarchical assembly of the EJC, its key

molecular interactions, and its regulation.

Y14 Structure and its Foundational Heterodimer
with Magoh
Y14 is an evolutionarily conserved protein characterized by a central RNA Recognition Motif

(RRM).[9][10] However, the canonical RNA-binding surface of the Y14 RRM is uniquely

masked upon forming a high-affinity heterodimer with its partner protein, Magoh.[4][10][11] This

interaction is foundational for EJC assembly, as Magoh cannot associate with spliced mRNA in

the absence of Y14.[12] The Y14-Magoh heterodimer functions as a single structural and

functional unit, creating a stable platform for the subsequent recruitment of other core EJC
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factors.[6][13] The C-terminal region of Y14, which contains arginine-serine (RS) and arginine-

glycine (RG) rich sequences, is less structured but serves as a crucial interaction hub for other

proteins and is a site of significant post-translational modifications.[9][12][14]

The Hierarchical Assembly of the Exon Junction
Complex
The formation of a functional EJC is not a stochastic event but a highly ordered, sequential

process intimately coupled with pre-mRNA splicing. Y14 and its partner Magoh are central to

this hierarchical assembly.

Formation of a "Pre-EJC" within the Spliceosome: The assembly process is initiated within

the spliceosome before the catalytic step of exon ligation. The DEAD-box helicase eIF4A3 is

the first core component to be loaded onto the pre-mRNA.[2][15] Subsequently, the pre-

formed Y14-Magoh heterodimer is recruited, binding directly to eIF4A3.[15] This trimeric

complex of eIF4A3-Y14-Magoh constitutes a "pre-EJC."[15]

Locking the Core EJC onto mRNA: The binding of the Y14-Magoh dimer stabilizes and

"locks" eIF4A3 onto the mRNA in an ATP-bound state, inhibiting its ATPase activity and

creating a highly stable core complex that remains clamped to the RNA independent of its

sequence.[2][10][16]

Recruitment of Peripheral Factors: Following the completion of splicing and the release of

the mature mRNP from the spliceosome, the stable EJC core, anchored by Y14-Magoh,

serves as a binding platform for a host of peripheral factors.[1][11][15] These factors, which

include proteins involved in mRNA export (Aly/REF), NMD (UPF3b), and translation, connect

the history of the splicing event to downstream cytoplasmic processes.[17][18]
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Caption: Hierarchical assembly pathway of the EJC during splicing.

Key Molecular Interactions of Y14
Y14's function is defined by its dynamic interactions with a network of proteins. The Y14-Magoh

heterodimer is the central node in this network, mediating the stable incorporation of the EJC

core and recruiting factors that execute downstream functions.

Magoh: Y14's most critical interaction partner, forming an inseparable heterodimer that is the

functional unit for EJC assembly.[4][6]

eIF4A3: While the direct interaction is with Magoh, the Y14-Magoh unit is essential for

stabilizing eIF4A3's grip on the mRNA.[5][16]

UPF3b: A key NMD factor that binds to the EJC core, providing a direct physical link between

splicing and mRNA surveillance.[5][9][18] The C-terminus of Y14 has been implicated in this

interaction.[12]

Aly/REF: An mRNA export adaptor that associates with the EJC in the nucleus to facilitate

the export of the spliced mRNP to the cytoplasm.[12][17][18]
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PRMT5: The Y14-Magoh dimer interacts with the PRMT5-containing methylosome in the

cytoplasm, suggesting a role for Y14 in regulating the methylation of other proteins, such as

Sm proteins involved in snRNP biogenesis.[9]

PYM: A cytoplasmic protein that binds to the Y14-Magoh surface, playing a role in translation

enhancement and the eventual disassembly of the EJC during translation.[15][19][20][21]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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